Cas no 56257-59-1 (Altertoxin II)

Altertoxin II structure
Altertoxin II structure
Product Name:Altertoxin II
CAS No:56257-59-1
MF:C20H14O6
MW:350.321566104889
CID:372041
PubChem ID:107702
Update Time:2025-04-19

Altertoxin II Chemical and Physical Properties

Names and Identifiers

    • Perylo[1,2-b]oxirene-7,11-dione,7a,8a,8b,8c,9,10-hexahydro-1,6,8c-trihydroxy-, (7aR,8aR,8bS,8cR)-
    • Altertoxin II
    • AC1L32L7
    • BRN 5156144
    • CCRIS 2191
    • LS-16438
    • Perylo(1,2-b)oxirene-7,11-dione, 7a,8a,8b,8c,9,10-hexahydro-1,6,8c-trihydroxy-, (7aR-(7aalpha,8aalpha,8bbeta,8calpha))-
    • Perylo(1,2-b)oxirene-7,11-dione, 7a,8a,8b,8c,9,10-hexahydro-1,6,8c-trihydroxy-, (7aR,8aR,8bS,8cR)-
    • stemphyltoxin II
    • 56257-59-1
    • CHEBI:219199
    • NS00125589
    • 5,10,17-trihydroxy-13-oxahexacyclo[9.8.1.12,6.012,14.016,20.010,21]henicosa-1(20),2(21),3,5,16,18-hexaene-7,15-dione
    • (10R,11S,12R,14R)-5,10,17-trihydroxy-13-oxahexacyclo[9.8.1.12,6.012,14.016,20.010,21]henicosa-1(20),2(21),3,5,16,18-hexaene-7,15-dione
    • CHEMBL3338989
    • DTXSID80971688
    • SCHEMBL22837288
    • CHEBI:202494
    • Inchi: 1S/C20H14O6/c21-9-4-2-8-7-1-3-10(22)14-12(7)16(18-19(26-18)17(14)24)20(25)6-5-11(23)13(9)15(8)20/h1-4,16,18-19,21-22,25H,5-6H2
    • InChI Key: UBVHBTLDPUYTDO-UHFFFAOYSA-N
    • SMILES: O1C2C(C3C(=CC=C4C5C=CC(=C6C(CCC(C=56)(C(C=34)C12)O)=O)O)O)=O

Computed Properties

  • Exact Mass: 350.07902
  • Monoisotopic Mass: 350.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.744g/cm3
  • Boiling Point: 701ºC at 760mmHg
  • Flash Point: 262.2ºC
  • Refractive Index: 1.823
  • PSA: 107.36
  • LogP: 1.98980
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